Cas no 1225539-76-3 (3-(3-Methoxyphenyl)picolinic acid)

• Product Name: 3-(3-Methoxyphenyl)picolinic acid
• CAS No: 1225539-76-3
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD16314948
• CID: 4780558
• Update Time: 2025-05-19

3-(3-Methoxyphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)pyridine-2-carboxylic acid
• 3-(3-Methoxyphenyl)picolinic acid
• 3-(3-methoxy-phenyl)-pyridine-2-carboxylic acid

• MDL： MFCD16314948
• Inchi： 1S/C13H11NO3/c1-17-10-5-2-4-9(8-10)11-6-3-7-14-12(11)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： QCNGRUOQNGJXJU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=CC=CN=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-Methoxyphenyl)picolinic acid

Introduction to 3-(3-Methoxyphenyl)picolinic Acid (CAS No. 1225539-76-3)

3-(3-Methoxyphenyl)picolinic acid, also known by its CAS number 1225539-76-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the class of picolinic acids, which are derivatives of picoline, a six-membered aromatic heterocyclic compound with one nitrogen atom in the ring. The presence of a methoxy group at the 3-position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable tool for various applications.

The structure of 3-(3-Methoxyphenyl)picolinic acid consists of a picoline ring fused with a carboxylic acid group at the 4-position and a methoxy-substituted phenyl group at the 3-position. This arrangement creates a molecule with both aromaticity and acidity, which are key features for its potential use in drug design and coordination chemistry. Recent studies have highlighted its role as a ligand in metalloenzyme mimics and its ability to form stable metal complexes, which are essential for catalytic applications.

One of the most promising applications of 1225539-76-3 lies in its potential as a chelating agent. The carboxylic acid group and the nitrogen atom in the picoline ring provide multiple binding sites for metal ions, enabling the formation of coordination complexes with high stability and selectivity. These complexes have been explored for their catalytic activity in organic synthesis, particularly in reactions involving transition metals such as palladium and copper.

In addition to its coordination properties, 3-(3-Methoxyphenyl)picolinic acid has shown significant biological activity. Recent research has demonstrated its potential as an anti-inflammatory agent by modulating key enzymes involved in inflammatory pathways. Furthermore, its ability to inhibit certain kinases makes it a candidate for drug development targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No. 1225539-76-3 involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and cyclization processes. These methods have been optimized to achieve high yields and purity, ensuring that the compound is available for various research and industrial applications.

In terms of environmental impact, studies have shown that 1225539-76-3 exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its biodegradation pathways and long-term environmental effects.

The versatility of 3-(3-Methoxyphenyl)picolinic acid makes it a valuable compound for both academic research and industrial applications. Its unique combination of electronic properties, chelating ability, and biological activity positions it as a key player in the development of new materials, pharmaceuticals, and catalysts.